Cas no 66319-20-8 (3-Thiophenecarboxylic acid, 4-amino-5-ethyl-, methyl ester,hydrochloride)

• Product Name: 3-Thiophenecarboxylic acid, 4-amino-5-ethyl-, methyl ester,hydrochloride
• CAS No: 66319-20-8
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• CID: 396481
• PubChem ID: 6917726
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 4-amino-5-ethyl-, methyl ester,hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-amino-5-ethyl-, methyl ester,hydrochloride
• Methyl 3-amino-2-ethyl-4-thiophenecarboxylate hydrochloride
• Ro-220654
• 3-Thiophenecarboxylic acid, 4-amino-5-ethyl-, methyl ester, hydrochloride (1:1)
• 66319-20-8
• RO-22-0654/001
• UNII-KHD9TJ73LU
• SCHEMBL11107107
• KHD9TJ73LU
• RO-22-0654 hydrochloride

• Inchi： 1S/C8H11NO2S.ClH/c1-3-6-7(9)5(4-12-6)8(10)11-2;/h4H,3,9H2,1-2H3;1H
• InChI Key： IFDLYTVTWMMYFZ-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(=O)OC)C(=C1CC)N

Computed Properties

• Exact Mass: 221.02786
• Monoisotopic Mass: 221.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32